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Compound of Interest |

4-(Chloromethyl)-6, 7-dihydroxy-2-
Compound Name:

benzopyrone
CAS No.: 85029-91-0
Cat. No.: B1352344

Get Quote

\ J

This document provides a comprehensive technical guide to the safe handling, storage, and
disposal of 4-(Chloromethyl)-6,7-dihydroxy-2-benzopyrone (CAS No. 85029-91-0).
Designed for researchers, chemists, and drug development professionals, this guide moves
beyond a standard Safety Data Sheet (SDS) by synthesizing data from structurally related
compounds to offer a robust safety framework. The core of this analysis rests on a chemical
structure-activity relationship approach, explaining the causality behind the recommended
safety protocols.

Chemical Identity and Physicochemical Profile

4-(Chloromethyl)-6,7-dihydroxy-2-benzopyrone belongs to the benzopyrone (coumarin)
class of compounds.[1][2] The coumarin scaffold is a common motif in biologically active
molecules and synthetic precursors.[3][4] The addition of dihydroxy and, most critically, a
chloromethyl group, dictates its specific reactivity and hazard profile.

Chemical Structure:
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Caption: Chemical structure of 4-(Chloromethyl)-6,7-dihydroxy-2-benzopyrone.

Property Value Source

4-(chloromethyl)-6,7-
IUPAC Name PubChem
dihydroxy-2H-chromen-2-one

CAS Number 85029-91-0 [5]
Molecular Formula C10H7CIO4 [6]
Molecular Weight 226.61 g/mol [6]
Physical Form Solid (predicted)

Data not available. Likely
Solubility soluble in DMSO, DMF, and
alcohols.

Hazard Identification and Toxicological Profile

A formal, verified SDS for this specific compound is not readily available. Therefore, a hazard
assessment must be inferred from its constituent functional groups. This approach is critical for
handling novel or sparsely documented research chemicals.
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4-(Chloromethyl)-6,7-dihydroxy-2-benzopyrone

Key Functional Groups

Chloromethyl Group (-CH2Cl) Dihydroxy Groups (Phenolic)

Benzopyrone (Coumarin) Core

Acute Toxicity (Oral, Dermal)
[H301, H311]

Assaciated Hazards

. . Hazardous Decomposition
Potential Mutagen/Carcinogen (HCI, COx)

Skin/Eye Irritant
[H315, H319]

Skin Sensitizer
[H317]
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Caption: Hazard contribution by functional group.

e Benzopyrone (Coumarin) Core: The parent compound, coumarin, is classified as toxic if
swallowed or in contact with skin (Acute Toxicity, Category 3) and may cause an allergic skin
reaction (Skin Sensitization, Category 1).[7] It is reasonable to assume this core contributes
a baseline level of toxicity and sensitizing potential to the derivative.

e Chloromethyl Group (-CH2CI): This is the most significant contributor to the compound's
hazard profile. Alkylating agents like chloromethylated compounds are frequently reactive.
The C-Cl bond is susceptible to nucleophilic attack, allowing the molecule to covalently
modify biological macromolecules. This reactivity underpins several hazards:

o lrritation and Burns: Similar compounds can cause severe skin burns and eye damage.
o Sensitization: They are often potent skin sensitizers.

o Toxicity: The reactivity often translates to high acute toxicity via all routes of exposure.
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o Long-Term Effects: Alkylating agents are often investigated for mutagenic and

carcinogenic potential.

o Dihydroxy Groups (Phenolic): Phenolic groups can cause skin and eye irritation.[8] They can
also influence the compound's metabolic profile and reactivity.

Inferred GHS Classification:

Hazard Class Category Hazard Statement
Acute Toxicity, Oral Category 3 H301: Toxic if swallowed.[7]
o H311: Toxic in contact with
Acute Toxicity, Dermal Category 3 )
skin.[7]
H314/H315: Causes severe
Skin Corrosion/Irritation Category 1B/2 skin burns and eye damage /

Causes skin irritation.

H318: Causes serious eye

Serious Eye Damage/Irritation Category 1
damage.

H317: May cause an allergic

Skin Sensitization Category 1 ] ]
skin reaction.[7]

Experimental Protocols: Safe Handling and PPE

Given the inferred high toxicity and sensitizing potential, all work must be conducted with
stringent safety measures. The causality is clear: preventing any direct contact (dermal, ocular,
inhalation) is paramount due to the compound's likely reactivity with biological tissues.

3.1. Engineering Controls

e Primary Control: All manipulations of this compound, including weighing, dissolving, and
transferring, MUST be performed inside a certified chemical fume hood. This is non-
negotiable to prevent inhalation of fine particulates or aerosols.

o Ventilation: General laboratory ventilation should be maintained to dilute any fugitive

emissions.[8]
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3.2. Personal Protective Equipment (PPE) Protocol

This protocol is a self-validating system; each step is designed to protect the user from the
specific hazards identified in Section 2.

e Hand Protection:

o Action: Wear nitrile gloves (minimum thickness 0.11 mm). Always inspect gloves for tears
or punctures before use.

o Causality: Prevents dermal absorption, which is an expected route of acute toxicity.[7]

o Validation: Change gloves immediately if contact with the compound is suspected. Do not
reuse gloves. Wash hands thoroughly after removing gloves.[9]

e Eye and Face Protection:

o Action: Wear ANSI Z87.1-compliant safety glasses with side shields at a minimum. When
handling larger quantities or if there is a splash risk, use chemical splash goggles.

o Causality: Protects against accidental splashes that could cause serious, irreversible eye
damage due to the irritant nature of the phenolic groups and the reactive chloromethyl

group.
o Validation: Ensure a snug fit. An eyewash station must be immediately accessible.
» Skin and Body Protection:

o Action: Wear a flame-resistant lab coat, fully buttoned. Ensure legs and feet are covered
with long pants and closed-toe shoes.

o Causality: Prevents accidental skin contact on arms or clothing contamination.
o Validation: Remove any contaminated clothing immediately and wash before reuse.

Emergency Procedures

Rapid and correct response to an exposure or spill is critical.
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4.1. First-Aid Measures

Exposure Route

Protocol

Inhalation

Move the person to fresh air. If breathing is
difficult, provide oxygen. Seek immediate

medical attention.

Skin Contact

Immediately remove all contaminated clothing.
[7] Rinse skin with copious amounts of water for
at least 15 minutes.[7] Call a physician

immediately.[7]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Remove contact
lenses if present and easy to do. Seek

immediate medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with
water.[7] Never give anything by mouth to an
unconscious person. Seek immediate medical

attention.[7]

4.2. Accidental Release Measures

The following workflow ensures a systematic and safe response to a spill.
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Don full PPE:
- Nitrile gloves Evacuate area

- Goggles Call emergency response
- Lab coat
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'

[Carefully sweep/collect materiaD
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l
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hazardous material

Spill Secured
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Caption: Workflow for responding to an accidental spill.
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Storage and Disposal

o Storage Conditions: Store in a tightly sealed container in a cool, dry, and well-ventilated area.
Keep locked up or in an area accessible only to qualified or authorized persons. The
chemical stability under ambient conditions is likely good, but protection from moisture is
advisable due to the reactive chloromethyl group.

e Incompatibilities: Avoid strong oxidizing agents and strong bases. Bases could deprotonate
the phenolic hydroxyls or react with the lactone and chloromethyl groups.

» Disposal: This material must be disposed of as hazardous waste. Do not allow it to enter
drains or waterways. All waste, including contaminated gloves and absorbent materials, must
be placed in a labeled, sealed container for disposal by a licensed professional waste
disposal service.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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